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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the material composition of the Panerai
Luminor Marina 1950 3 Days Automatic Acciaio (PAM 1392). The information presented herein
is intended for researchers, scientists, and professionals in drug development who may
encounter these materials in their studies.

Core Material Composition

The Panerai PAM 1392 is constructed from a combination of a high-grade stainless steel alloy
and a synthetic sapphire crystal. These materials are selected for their specific properties of
corrosion resistance, durability, and optical clarity.

e Case, Bezel, and Case Back: The main body of the watch, including the case, bezel, and
case back, is fabricated from AISI 316L stainless steel.[1] This austenitic chromium-nickel
stainless steel is renowned for its excellent corrosion resistance, particularly against
chlorides and other industrial solvents. The "L" designation signifies a low carbon content,
which improves weldability and reduces the risk of sensitization (grain boundary carbide
precipitation) during thermal processes.

o Crystal: The transparent crystal protecting the dial is made of synthetic sapphire.[2][3][4]
Sapphire, a crystalline form of aluminum oxide (Alz03), is one of the hardest materials,
second only to diamond. This makes it highly resistant to scratching and maintains the clarity
of the watch face.
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Data Presentation: Elemental and Material
Composition

The following tables summarize the quantitative data for the material composition of the
Panerai PAM 1392's primary components.

Table 1: Elemental Composition of AISI 316L Stainless Steel

Concentration (% by

Element Symbol .
weight)
Iron Fe Balance
Chromium Cr 16.0 - 18.0
Nickel Ni 10.0-14.0
Molybdenum Mo 2.0-3.0
Manganese Mn <20
Silicon Si <0.75
Phosphorus P <0.045
Sulfur S <0.030
Carbon C <0.030
Nitrogen N <0.10

Data compiled from multiple sources specifying the composition of AISI 316L stainless steel.[5]

[EIL71[8][91[10]

Table 2: Material Composition of the Watch Crystal

Material Chemical Formula Purity Crystal System

Sapphire Al203 >99.9% Hexagonal
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Synthetic sapphire used in watch crystals is a high-purity, single-crystal form of aluminum
oxide.[2][3][11][12][13]

Experimental Protocols

To verify the material composition of the Panerai PAM 1392, a series of non-destructive and
destructive analytical techniques can be employed. The following are detailed methodologies
for key experiments.

Elemental Analysis via X-ray Fluorescence (XRF)

Spectroscopy

» Objective: To determine the bulk elemental composition of the watch case, bezel, and case
back to confirm it as AISI 316L stainless steel.

o Methodology:

o Sample Preparation: The watch component is cleaned with isopropyl alcohol to remove
any surface contaminants. No further preparation is needed for this non-destructive
technique.

o Instrumentation: A handheld or benchtop XRF spectrometer is used. The instrument is
calibrated using certified stainless steel reference materials.

o Data Acquisition: The X-ray source is directed at a flat surface of the component. The
emitted fluorescent X-rays are collected by the detector. The measurement time is typically
60-120 seconds per location.

o Data Analysis: The software analyzes the energy and intensity of the detected X-rays to
identify the elements present and their relative concentrations. The results are compared
against the known specifications for AlSI 316L stainless steel.

Microstructural and Elemental Analysis via Scanning
Electron Microscopy with Energy-Dispersive X-ray
Spectroscopy (SEM-EDS)
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o Objective: To examine the surface morphology and determine the elemental composition at a
micro-scale, and to identify any potential coatings or surface treatments.

o Methodology:

o Sample Preparation: A small, representative section of the material is cut from a non-
critical area or a surrogate sample of the same material is used. The sample is mounted
on an aluminum stub using conductive carbon tape and may be coated with a thin layer of
carbon or gold to enhance conductivity if necessary.

o Instrumentation: A high-resolution Scanning Electron Microscope equipped with an EDS
detector.

o Imaging (SEM): The sample is placed in the vacuum chamber of the SEM. An electron
beam is scanned across the surface. Secondary electron (SE) and backscattered electron
(BSE) detectors are used to generate high-resolution images of the surface topography
and compositional contrast, respectively.

o Elemental Analysis (EDS): The electron beam is focused on specific points of interest or
rastered over a defined area. The interaction of the electron beam with the sample
generates characteristic X-rays. The EDS detector measures the energy of these X-rays to
identify the elemental composition of the analyzed region. Elemental maps can be
generated to show the distribution of different elements across the surface.

Crystallographic Analysis via X-ray Diffraction (XRD)

e Objective: To confirm the crystalline structure of the watch crystal as sapphire (a-Al203) and
the austenitic phase of the stainless steel.

o Methodology:

o Sample Preparation: A small, powdered sample of the material is prepared or a solid, flat
component can be analyzed directly. For the crystal, care must be taken during sample
preparation due to its hardness.

o Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source
(typically Cu Ka).
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o Data Acquisition: The sample is irradiated with the X-ray beam at various angles (26). The
diffracted X-rays are detected and their intensity is recorded as a function of the diffraction

angle.

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus 26, is analyzed.
The positions and intensities of the diffraction peaks are compared to a database of known
crystalline structures (e.g., the ICDD Powder Diffraction File) to identify the crystalline
phases present in the sample.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the material analysis of the Panerai
PAM 1392.

Panerai PAM 1392 Watch

A\

Case & Bezel (AISI 316L) P Crystal (Sapphire)

\ A\

X-Ray Diffraction (XRD) X-Ray Diffraction (XRD)
- Crystalline Phase - Crystalline Structure

SEM-EDS
- Microstructure
- Micro-Elemental Composition

X-Ray Fluorescence (XRF)

- Bulk Elemental Composition

Data Analysis & Comparison
to Standards

Technical Report

Click to download full resolution via product page

Caption: Experimental workflow for material analysis of the PAM 1392.
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Caption: Relationship between material composition and key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Material Composition Analysis of the
Panerai PAM 1392]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678360#panerai-pam-1392-material-composition-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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